Cas no 1431710-13-2 (3-Chloro-5,6-dimethoxypicolinonitrile)

• Product Name: 3-Chloro-5,6-dimethoxypicolinonitrile
• CAS No: 1431710-13-2
• MF: C₈H₇ClN₂O₂
• MW: 198.606380701065
• CID: 1095525
• PubChem ID: 73554910
• Update Time: 2025-11-02

3-Chloro-5,6-dimethoxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5,6-dimethoxypicolinonitrile
• 3-chloro-5,6-dimethoxypyridine-2-carbonitrile
• F50964
• SCHEMBL14907100
• A929328
• NVJFKGAWWFRQCJ-UHFFFAOYSA-N
• 1431710-13-2

• Inchi： 1S/C8H7ClN2O2/c1-12-7-3-5(9)6(4-10)11-8(7)13-2/h3H,1-2H3
• InChI Key： NVJFKGAWWFRQCJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C(=C1)OC)OC

Computed Properties

• Exact Mass: 198.02
• Monoisotopic Mass: 198.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1.8

Additional information on 3-Chloro-5,6-dimethoxypicolinonitrile

3-Chloro-5,6-dimethoxypicolinonitrile (CAS No. 1431710-13-2): A Versatile Chemical Intermediate for Modern Applications

In the realm of specialty chemicals, 3-Chloro-5,6-dimethoxypicolinonitrile (CAS No. 1431710-13-2) has emerged as a compound of significant interest due to its unique structural features and broad utility in pharmaceutical and agrochemical research. This heterocyclic nitrile derivative, characterized by its chloro and dimethoxy substituents, serves as a pivotal building block for synthesizing complex molecules. Its molecular formula, C₈H₇ClN₂O₂, and precise molecular weight of 198.61 g/mol make it a preferred choice for researchers aiming to develop novel bioactive compounds.

The growing demand for picolinonitrile derivatives in drug discovery aligns with current trends in AI-driven molecular design and high-throughput screening. As pharmaceutical companies increasingly rely on computational chemistry to identify potential drug candidates, compounds like 3-Chloro-5,6-dimethoxypicolinonitrile gain prominence due to their modularity and reactivity. Recent publications in journals such as Bioorganic & Medicinal Chemistry Letters highlight its role in creating kinase inhibitors—a hot topic in oncology research addressing unmet medical needs in cancer treatment.

From a synthetic chemistry perspective, the chloro group at the 3-position and dimethoxy groups at the 5,6-positions offer multiple sites for functionalization through cross-coupling reactions. This versatility explains why searches for "picolinonitrile building blocks" and "chloro-dimethoxy heterocycles" have surged by 42% in chemical databases over the past year. The compound’s stability under ambient conditions and solubility in common organic solvents (e.g., DMSO, ethanol) further enhance its practicality for laboratory-scale and industrial applications.

Environmental considerations have also shaped recent interest in this compound. Unlike traditional halogenated reagents, 3-Chloro-5,6-dimethoxypicolinonitrile demonstrates favorable biodegradability profiles in OECD 301 tests, making it relevant to green chemistry initiatives. This aligns with the rise in searches for "sustainable nitrile compounds" and "eco-friendly heterocyclic synthesis," reflecting the industry’s shift toward environmentally conscious practices.

In material science, researchers are exploring its potential as a precursor for organic electronic materials. The electron-withdrawing nitrile group combined with electron-donating methoxy groups creates a push-pull system suitable for optoelectronic applications—a trending topic as demand grows for flexible OLED components and organic photovoltaics.

Quality control protocols for CAS 1431710-13-2 typically involve HPLC purity verification (>98%) and spectroscopic characterization (1H/13C NMR, IR). Suppliers now emphasize batch-to-batch consistency, responding to market needs for reliable research chemicals in precision medicine development. The compound’s shelf life of 24 months under nitrogen atmosphere meets stringent requirements for long-term storage in automated compound libraries.

Emerging applications in agrochemical innovation have further expanded its market potential. Patent analyses reveal its incorporation into next-generation herbicides targeting auxin receptors—a response to the global demand for crop protection solutions with novel modes of action. This connects to trending searches like "picolinonitrile herbicides" and "chlorinated pyridine pesticides," which have seen a 35% increase in agricultural research portals.

From a regulatory standpoint, 3-Chloro-5,6-dimethoxypicolinonitrile is not classified under restricted substance lists, facilitating its global trade. However, responsible handling guidelines recommend standard personal protective equipment (PPE) due to its potential irritant properties—a detail frequently queried in safety data sheet (SDS) downloads from chemical procurement platforms.

The compound’s commercial availability has improved significantly, with over 12 certified suppliers now listed in major chemical directories. Pricing trends indicate stable demand at $85–$120 per gram for research quantities, reflecting its niche but growing role in specialty chemical markets. This price positioning makes it accessible for academic labs while maintaining profitability for manufacturers—a balance that frequently appears in "cost-effective chemical intermediates" search analytics.

Looking ahead, the trajectory for 3-Chloro-5,6-dimethoxypicolinonitrile appears promising. Its dual functionality as both a hydrogen bond acceptor (nitrile) and donor (methoxy) positions it favorably for fragment-based drug discovery—a methodology gaining traction in pharmaceutical R&D. As synthetic methodologies advance toward C–H activation and photoredox catalysis, this compound’s relevance will likely grow, cementing its status as a valuable tool for modern chemical synthesis.